Cas no 80460-50-0 (2-Butanol, 3-methyl-4-(phenylamino)-)
80460-50-0 structure
Product Name:2-Butanol, 3-methyl-4-(phenylamino)-
CAS No:80460-50-0
MF:C11H17NO
MW:179.258783102036
CID:705574
PubChem ID:12731903
Update Time:2025-04-19
2-Butanol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 3-methyl-4-(phenylamino)-
- 4-anilino-3-methylbutan-2-ol
- DTXSID60508370
- 80460-50-0
-
- Inchi: 1S/C11H17NO/c1-9(10(2)13)8-12-11-6-4-3-5-7-11/h3-7,9-10,12-13H,8H2,1-2H3
- InChI Key: AEXUPYKDIDMVBG-UHFFFAOYSA-N
- SMILES: OC(C)C(C)CNC1C=CC=CC=1
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 32.3Ų
2-Butanol, 3-methyl-4-(phenylamino)- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
80460-50-0 (2-Butanol, 3-methyl-4-(phenylamino)-) Related Products
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